(2-Methyl-5-nitrophenyl)methanol
Cat. No. B1608265
Key on ui cas rn:
22474-47-1
M. Wt: 167.16 g/mol
InChI Key: IBQRNQSJJZLSTK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08399436B2
Procedure details
To a solution of 2-methyl-5-nitrobenzoic acid (3.0 g, 16.6 mmol, Acros) in THF (60 ml) at ambient temperature under nitrogen was added dropwise 1.0 M borane-tetrahydrofuran complex (33.1 ml, 33.1 mmol, Aldrich). The solution was heated to 80° C. for 1.5 h. To the solution at ambient temperature was slowly added methanol (20 ml) and then heated to 80° C. for 30 min. The solvent was removed in vacuo to leave an oil. The residue was dissolved in methanol (approximately 30 ml) and the solvent removed in vacuo to give (2-methyl-5-nitrophenyl)methanol as a yellow solid (3.18 g).
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:10]=[CH:9][C:8]([N+:11]([O-:13])=[O:12])=[CH:7][C:3]=1[C:4](O)=[O:5]>C1COCC1.CO>[CH3:1][C:2]1[CH:10]=[CH:9][C:8]([N+:11]([O-:13])=[O:12])=[CH:7][C:3]=1[CH2:4][OH:5]
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Inputs
Step One
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Name
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|
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Quantity
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3 g
|
|
Type
|
reactant
|
|
Smiles
|
CC1=C(C(=O)O)C=C(C=C1)[N+](=O)[O-]
|
|
Name
|
|
|
Quantity
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60 mL
|
|
Type
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solvent
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|
Smiles
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C1CCOC1
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Step Two
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Name
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|
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Quantity
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30 mL
|
|
Type
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solvent
|
|
Smiles
|
CO
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Step Three
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Name
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|
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Quantity
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20 mL
|
|
Type
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solvent
|
|
Smiles
|
CO
|
Conditions
Temperature
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Control Type
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UNSPECIFIED
|
|
Setpoint
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80 °C
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Other
|
Conditions are dynamic
|
1
|
|
Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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at ambient temperature
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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heated to 80° C. for 30 min
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|
Duration
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30 min
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CUSTOM
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Type
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CUSTOM
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|
Details
|
The solvent was removed in vacuo
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
to leave an oil
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CUSTOM
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Type
|
CUSTOM
|
|
Details
|
the solvent removed in vacuo
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC1=C(C=C(C=C1)[N+](=O)[O-])CO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.18 g | |
| YIELD: CALCULATEDPERCENTYIELD | 114.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
